Cas no 2227764-95-4 (tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate
• CAS No: 2227764-95-4
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6428354
• PubChem ID: 165639196
• Update Time: 2025-08-05

tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate
• 2227764-95-4
• EN300-1886206
• tert-butyl N-{4-[(1S)-2-amino-1-hydroxyethyl]-2-methylphenyl}carbamate

• Inchi： 1S/C14H22N2O3/c1-9-7-10(12(17)8-15)5-6-11(9)16-13(18)19-14(2,3)4/h5-7,12,17H,8,15H2,1-4H3,(H,16,18)/t12-/m1/s1
• InChI Key： KRYMLJFKTQDIPD-GFCCVEGCSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)[C@@H](CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate

tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate, identified by the CAS number 2227764-95-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related fields. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring containing an amino and hydroxyethyl group in the (1S) configuration.

Recent studies have highlighted the importance of stereochemistry in the activity of such compounds, particularly the (1S) configuration of the hydroxyethyl group, which plays a crucial role in determining the compound's biological activity. Researchers have explored its potential as a precursor for more complex molecules, leveraging its structural versatility to design novel therapeutic agents.

The synthesis of tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate involves multi-step reactions, including nucleophilic substitution and carbamate formation. The use of chiral auxiliary reagents has been pivotal in achieving high enantiomeric excess during the synthesis process, ensuring the desired stereochemistry is maintained throughout.

In terms of applications, this compound has shown promise in various areas. For instance, it has been investigated as a potential lead compound in the development of anti-inflammatory agents due to its ability to modulate specific cellular pathways. Additionally, its role as an intermediate in the synthesis of more complex pharmaceuticals has been extensively studied.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound, providing insights into its interaction with biological targets. These studies have revealed that the tert-butyl group contributes significantly to the molecule's stability and lipophilicity, while the hydroxyethyl amino group enhances its solubility and bioavailability.

The compound's unique combination of properties makes it an attractive candidate for further research into its pharmacokinetic profile and toxicity profile. Ongoing studies are focused on optimizing its delivery mechanisms to maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate stands out as a valuable molecule with diverse applications in organic synthesis and drug discovery. Its structural features and stereochemical properties make it a subject of continued interest among researchers, driving innovation in the development of novel therapeutic agents.